Cas no 92736-10-2 ( )

• Product Name: &nbsp
• CAS No: 92736-10-2
• MF: C₁₈H₂₄N₆O₆
• MW: 420.419763565063
• CID: 998887
• PubChem ID: 334266
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-[(5-ethoxycarbonyl-6-oxo-1H-pyrimidin-2-yl)amino]butylamino]-6-oxo-1H-pyrimidine-5-carboxylate
• Diethyl 2,2'-(butane-1,4-diylbis(azanediyl))bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
• DTXSID20319040
• NSC-338690
• NSC338690
• 92736-10-2
• Diethyl 2,2'-(butane-1,4-diyldiazanediyl)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
•  

• Inchi： 1S/C18H24N6O6/c1-3-29-15(27)11-9-21-17(23-13(11)25)19-7-5-6-8-20-18-22-10-12(14(26)24-18)16(28)30-4-2/h9-10H,3-8H2,1-2H3,(H2,19,21,23,25)(H2,20,22,24,26)
• InChI Key： PLTMQSHVTUMHDS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(NC1=O)NCCCCNC1=NC=C(C(=O)OCC)C(N1)=O)=O

Computed Properties

• Exact Mass: 420.176
• Monoisotopic Mass: 420.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 585.2°C at 760 mmHg
• Flash Point: 307.7°C
• Refractive Index: 1.63